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Compound of Interest

Compound Name: RG7800

Cat. No.: B610458 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for RG7800 is publicly available. The

following guidance is based on best practices for handling potent, non-volatile, small molecule

compounds in a research laboratory setting. Researchers should always consult their

institution's safety office and perform a risk assessment before handling any new compound.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of RG7800, a small molecule

SMN2 splicing modifier used in spinal muscular atrophy research.[1][2] Adherence to these

guidelines is critical to ensure the safety of laboratory personnel and the integrity of the

research environment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure during the handling of RG7800. The

following table summarizes the recommended PPE for various laboratory procedures involving

this compound.
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Procedure
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Nitrile Gloves (double-gloving recommended)-

Lab Coat- Safety Goggles or Face Shield- N95

Respirator (if not handled in a certified chemical

fume hood)

Solution Preparation and Handling - Nitrile Gloves- Lab Coat- Safety Goggles

General Laboratory Use - Nitrile Gloves- Lab Coat- Safety Glasses

Experimental Protocols: Handling and Storage
General Handling:

Engineering Controls: Whenever possible, handle solid RG7800 in a certified chemical fume

hood or a powder containment hood to minimize inhalation exposure.

Personal Hygiene: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in areas where RG7800 is handled. Wash hands thoroughly after handling the

compound, even if gloves were worn.

Storage:

Store RG7800 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Consult the supplier's product information sheet for specific storage temperature

recommendations.

Disposal Plan
All waste materials contaminated with RG7800 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable materials that have come into contact with RG7800, such

as pipette tips, tubes, and gloves, in a dedicated, sealed, and clearly labeled hazardous
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waste container.

Liquid Waste: Collect all solutions containing RG7800 in a sealed, clearly labeled, and

appropriate hazardous waste container. Do not pour RG7800 solutions down the drain.[3]

Disposal: All RG7800 waste must be disposed of through your institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.[4][5]

Emergency Procedures: Spill and Exposure
Response
Immediate and appropriate action is crucial in the event of a spill or personal exposure.

Spill Response: In the case of a spill, follow the established laboratory spill cleanup

procedures. A general workflow for a minor spill is outlined below. For major spills, evacuate the

area and contact your institution's EHS office immediately.

Minor RG7800 Spill Response

Alert others in the area Don appropriate PPE
(gloves, lab coat, goggles)

Contain the spill with
absorbent material Clean the spill area Dispose of all contaminated

materials as hazardous waste
Decontaminate the area
and reusable equipment Wash hands thoroughly

Click to download full resolution via product page

RG7800 Minor Spill Response Workflow

Personal Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.
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Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of personal exposure, seek immediate medical attention and report the incident to

your supervisor and institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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